Cas no 2229079-84-7 (methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229079-84-7
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6009887
• PubChem ID: 165655109
• Update Time: 2025-06-09

methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1732239
• 2229079-84-7

• Inchi： 1S/C10H16N2O3/c1-10(11,6-13)8-5-4-7(12(8)2)9(14)15-3/h4-5,13H,6,11H2,1-3H3
• InChI Key： PFOPFNGHZBZEIN-UHFFFAOYSA-N
• SMILES： OCC(C)(C1=CC=C(C(=O)OC)N1C)N

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229079-84-7): A Comprehensive Overview

Methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2229079-84-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrole derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The unique structural features of this compound, particularly its 2-amino-1-hydroxypropan-2-yl side chain and the presence of a methyl group at the 1-position of the pyrrole ring, contribute to its distinctive chemical and biological properties.

The synthesis of methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 2-amino-1-hydroxypropan-2-yl group is a critical step, as it imparts specific chemical reactivity that can be exploited for further functionalization. The presence of the hydroxyl group in this side chain also makes the compound susceptible to various chemical transformations, including esterification, which is evident from the methyl ester functionality at the carboxylate position.

This compound has garnered attention in recent years due to its potential role as an intermediate in the synthesis of more complex pharmacologically active molecules. Pyrrole derivatives are well-documented for their involvement in various biological pathways, making them attractive candidates for drug discovery efforts. The structural motif of methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate suggests possible interactions with biological targets such as enzymes and receptors, which could be leveraged to develop novel therapeutic agents.

Recent research has highlighted the importance of pyrrole derivatives in medicinal chemistry. Studies have demonstrated that modifications at specific positions within the pyrrole ring can significantly alter the biological activity of these compounds. For instance, the introduction of nitrogen-containing side chains, such as the 2-amino-1-hydroxypropan-2-yl group in this molecule, can enhance binding affinity and selectivity towards certain biological targets. Additionally, the presence of functional groups like hydroxyl and ester moieties provides opportunities for further chemical manipulation, enabling the design of molecules with tailored properties.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting key enzymes involved in disease pathways. Methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate could serve as a valuable building block in such endeavors. Its unique structural features make it a versatile intermediate that can be modified to produce compounds with enhanced pharmacological profiles. For example, further derivatization of the ester group could yield new analogs with improved solubility or metabolic stability.

In addition to its potential as a drug intermediate, methyl 5-(2-amino-1-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate may find applications in other areas of chemical research. Its reactivity and structural flexibility make it a suitable candidate for studying fundamental organic transformations and developing new synthetic methodologies. Researchers interested in exploring novel synthetic routes or investigating reaction mechanisms could benefit from utilizing this compound as a starting material.

The safety and handling of methyl 5-(2-amino-1-hydroxypropan-2-yll)-methylpyrrolidinecarboxylic acid methyl ester (the full name) must be carefully considered in any research or industrial setting. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate precautions should still be taken to ensure safe handling. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, proper ventilation and storage conditions are essential to prevent any potential degradation or contamination.

The future prospects for methyl 5-(2-amino-propanol-substituted-methylpyrrolidinecarboxylic acid methyl ester) are promising, given its potential applications in drug development and chemical research. As our understanding of biological pathways continues to grow, so does the demand for innovative molecular tools to study these processes. This compound represents an important resource for researchers seeking to develop new therapeutic agents or explore fundamental chemical principles.